Cas no 6327-79-3 (1-(4-methoxyphenyl)-3-phenylpropane-1,3-dione)

• Product Name: 1-(4-methoxyphenyl)-3-phenylpropane-1,3-dione
• CAS No: 6327-79-3
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 1649576
• PubChem ID: 96069
• Update Time: 2025-04-21

1-(4-methoxyphenyl)-3-phenylpropane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-phenylpropane-1,3-dione
• 1,3-Propanedione, 1-(4-methoxyphenyl)-3-phenyl-
• MLS001178582
• AB00073861-01
• CHEMBL1725917
• SR-01000195520
• 6327-79-3
• NSC50394
• CWWFKNYDPAANEP-UHFFFAOYSA-N
• Cambridge id 5108222
• HMS2805N22
• SMR000475980
• SR-01000195520-1
• 1-(4-Methoxyphenyl)-3-phenyl-1,3-propanedione
• NSC-50394
• NSC 50394
• CBDivE_000652
• DTXSID90212670
• SCHEMBL747850
• 1-phenyl-3-(p-methoxyphenyl)-1,3-propanedione
• p-Methoxydibenzoylmethan

• Inchi： 1S/C16H14O3/c1-19-14-9-7-13(8-10-14)16(18)11-15(17)12-5-3-2-4-6-12/h2-10H,11H2,1H3
• InChI Key： CWWFKNYDPAANEP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.151
• Boiling Point: 430.6°C at 760 mmHg
• Flash Point: 192.4°C
• Refractive Index: 1.57
• PSA: 43.37
• LogP: 3.15090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones